molecular formula C13H11N3O B8431856 5,11-Dihydro-9-methyl-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one

5,11-Dihydro-9-methyl-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one

Cat. No.: B8431856
M. Wt: 225.25 g/mol
InChI Key: GJKMWZLKQRUYQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,11-Dihydro-9-methyl-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one is a useful research compound. Its molecular formula is C13H11N3O and its molecular weight is 225.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11N3O

Molecular Weight

225.25 g/mol

IUPAC Name

9-methyl-5,11-dihydropyrido[2,3-b][1,4]benzodiazepin-6-one

InChI

InChI=1S/C13H11N3O/c1-8-4-5-9-11(7-8)15-12-10(16-13(9)17)3-2-6-14-12/h2-7H,1H3,(H,14,15)(H,16,17)

InChI Key

GJKMWZLKQRUYQS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(=O)NC3=C(N2)N=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

127.0 g (0.485 mol) of 2-amino-N-(2-chloro-pyridin-3-yl)-4-methyl-benzamide (m.p. 150°-152° C.) prepared analogously to Example A from 2-chloro-3-amino-pyridine and methyl 2-amino-4-methyl-benzoate (see F. Mayer and R. Schulze, Ber. Dtsch. Chem. Ges. 58, 1465 [1925]) were suspended in 500 ml of sulpholane and after the addition of 1.4 ml of conc. sulphuric acid the suspension was heated for 3 hours to 130° C. with stirring. It was then left to cool to 80° C., 500 ml of toluene were added and the mixture was left to stand overnight at ambient temperature. The crystals formed were suction filtered, suspended in 0.75 liters of dichloromethane, suction filtered once more and thoroughly washed with dichloromethane. After drying in a circulating air dryer, 70.2 g (64% of theory) of very slightly yellow crystals were obtained, m.p. 286°-288° C., which were further reacted without any further purification.
Name
2-amino-N-(2-chloro-pyridin-3-yl)-4-methyl-benzamide
Quantity
127 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.4 mL
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three
Quantity
0.75 L
Type
solvent
Reaction Step Four
Quantity
500 mL
Type
solvent
Reaction Step Five

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